N-(2-(2-phenylthiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(2-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H15F3N4OS/c21-20(22,23)15-8-6-14(7-9-15)18(28)24-11-10-16-12-29-19-25-17(26-27(16)19)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,24,28)
• InChI Key: VXHKGCBHJSYWNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H15F3N4OS
• Molecular Weight: 416.4 g/mol

Description

This compound is a derivative of thiazolo[3,2-b][1,2,4]triazole, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They have a wide range of applications, including in pharmaceuticals, agrochemicals, and dyes.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazolo[3,2-b][1,2,4]triazole ring system, along with the attached phenyl and trifluoromethyl groups. The presence of these groups would likely have a significant impact on the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the thiazolo[3,2-b][1,2,4]triazole ring system and the phenyl and trifluoromethyl groups. For example, these groups could influence the compound’s solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and the specific conditions under which it’s handled and used.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s being developed as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.